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3-[2-[2-(2,4-Di-tert-pentylphenoxy)butyrylamino]-5-[(heptafluorobutyryl)amino]-4-hydroxyphenoxy]-4,5-dihydroxybenzoic acid 3-[2-[2-(2,4-Di-tert-pentylphenoxy)butyrylamino]-5-[(heptafluorobutyryl)amino]-4-hydroxyphenoxy]-4,5-dihydroxybenzoic acid
Brand Name: Vulcanchem
CAS No.: 109059-96-3
VCID: VC0023173
InChI: InChI=1S/C37H41F7N2O9/c1-8-25(54-26-12-11-19(33(4,5)9-2)15-20(26)34(6,7)10-3)30(50)45-22-16-23(47)21(46-32(53)35(38,39)36(40,41)37(42,43)44)17-27(22)55-28-14-18(31(51)52)13-24(48)29(28)49/h11-17,25,47-49H,8-10H2,1-7H3,(H,45,50)(H,46,53)(H,51,52)
SMILES: CCC(C(=O)NC1=CC(=C(C=C1OC2=CC(=CC(=C2O)O)C(=O)O)NC(=O)C(C(C(F)(F)F)(F)F)(F)F)O)OC3=C(C=C(C=C3)C(C)(C)CC)C(C)(C)CC
Molecular Formula: C37H41F7N2O9
Molecular Weight: 790.729

3-[2-[2-(2,4-Di-tert-pentylphenoxy)butyrylamino]-5-[(heptafluorobutyryl)amino]-4-hydroxyphenoxy]-4,5-dihydroxybenzoic acid

CAS No.: 109059-96-3

Cat. No.: VC0023173

Molecular Formula: C37H41F7N2O9

Molecular Weight: 790.729

* For research use only. Not for human or veterinary use.

3-[2-[2-(2,4-Di-tert-pentylphenoxy)butyrylamino]-5-[(heptafluorobutyryl)amino]-4-hydroxyphenoxy]-4,5-dihydroxybenzoic acid - 109059-96-3

Specification

CAS No. 109059-96-3
Molecular Formula C37H41F7N2O9
Molecular Weight 790.729
IUPAC Name 3-[2-[2-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanoylamino]-5-(2,2,3,3,4,4,4-heptafluorobutanoylamino)-4-hydroxyphenoxy]-4,5-dihydroxybenzoic acid
Standard InChI InChI=1S/C37H41F7N2O9/c1-8-25(54-26-12-11-19(33(4,5)9-2)15-20(26)34(6,7)10-3)30(50)45-22-16-23(47)21(46-32(53)35(38,39)36(40,41)37(42,43)44)17-27(22)55-28-14-18(31(51)52)13-24(48)29(28)49/h11-17,25,47-49H,8-10H2,1-7H3,(H,45,50)(H,46,53)(H,51,52)
Standard InChI Key GNXYJKJNZRNKRD-UHFFFAOYSA-N
SMILES CCC(C(=O)NC1=CC(=C(C=C1OC2=CC(=CC(=C2O)O)C(=O)O)NC(=O)C(C(C(F)(F)F)(F)F)(F)F)O)OC3=C(C=C(C=C3)C(C)(C)CC)C(C)(C)CC

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